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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512 Get Quote

1. Introduction

Europium-doped Calcium Sulfide (CaS:Eu) is an inorganic phosphor renowned for its strong

red light emission, making it a critical component in advanced display and lighting technologies.

[1] As a member of the alkaline earth sulfide family, CaS provides a suitable host lattice for the

Eu²⁺ activator ion. The luminescence mechanism involves the 4f⁷ → 4f⁶5d¹ electronic transition

of Eu²⁺, which is strongly influenced by the host crystal field. This results in a broad emission

band in the red portion of the visible spectrum, typically peaking between 625 and 650 nm.[2]

The primary application for CaS:Eu is as a red-light-emitting phosphor in white light-emitting

diodes (WLEDs). In typical WLEDs, a blue-emitting InGaN chip is coated with a yellow-emitting

phosphor (like YAG:Ce) to produce pseudo-white light. However, this approach often suffers

from a deficiency in the red spectral region, leading to a low Color Rendering Index (CRI) and a

high Correlated Color Temperature (CCT). By incorporating a red phosphor like CaS:Eu, the

spectral power distribution is balanced, significantly improving the CRI and enabling the

production of warm-white light.[3] Its broad excitation spectrum allows it to be efficiently excited

by standard blue LED chips (420-460 nm).[4][5]

Despite its excellent optical properties, CaS:Eu faces challenges related to its chemical and

thermal stability.[3][6] Sulfide-based phosphors are susceptible to hydrolysis in the presence of

moisture, which can degrade their luminescent efficiency. Furthermore, like many phosphors, it

experiences thermal quenching, where its emission intensity decreases at elevated operating
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temperatures.[3] Research efforts are focused on mitigating these issues through strategies

like co-doping with other elements (e.g., Mg, Ga) or applying protective surface coatings.[3]

These notes provide an overview of the synthesis, characterization, and properties of CaS:Eu

for researchers and scientists working on display materials and solid-state lighting.

2. Synthesis Protocols

Several methods have been developed to synthesize CaS:Eu phosphors. The choice of

method can influence the material's crystallinity, particle size, and luminescent properties.[1][7]

Below are protocols for two common synthesis techniques.

Protocol 1: Solid-State Reaction Method
This method involves the high-temperature reaction of solid precursors in a controlled

atmosphere. It is a widely used technique for producing crystalline phosphors.

A. Materials and Equipment:

Calcium Carbonate (CaCO₃)

Sulfur (S)

Europium(III) Oxide (Eu₂O₃)

Ammonium Chloride (NH₄Cl) or other flux material

High-purity alumina crucibles

Ball mill or mortar and pestle

Tube furnace with gas flow control (capable of reaching >1100°C)

Inert or reducing atmosphere (e.g., N₂, H₂/N₂ mixture)

B. Experimental Workflow Diagram:
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Diagram 1: Solid-State Synthesis Workflow for CaS:Eu
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Diagram 2: Characterization Workflow for CaS:Eu Phosphor
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Diagram 3: Simplified Energy Level Diagram for Eu²⁺ in CaS Host

Valence Band (CaS Host) Conduction Band (CaS Host)

4f⁷ (⁸S₇/₂) Ground State

4f⁶5d¹ (t₂g) Excited State

 Excitation  Luminescence

Blue Light
Absorption
(~460 nm)

Broad Red
Emission
(~640 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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